Cas no 1207089-55-1 (1-(Bromomethyl)-2-fluoro-5-methyl-4-nitrobenzene)

• Product Name: 1-(Bromomethyl)-2-fluoro-5-methyl-4-nitrobenzene
• CAS No: 1207089-55-1
• MF: C₈H₇BrFNO₂
• MW: 248.04908490181
• CID: 5007914
• Update Time: 2025-07-02

1-(Bromomethyl)-2-fluoro-5-methyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-2-fluoro-5-methyl-4-nitrobenzene
• 2-Fluoro-5-methyl-4-nitrobenzyl bromide
• 1-(Bromomethyl)-2-fluoro-5-methyl-4-nitrobenzene

• Inchi： 1S/C8H7BrFNO2/c1-5-2-6(4-9)7(10)3-8(5)11(12)13/h2-3H,4H2,1H3
• InChI Key： MHNNZMXFTOEONJ-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(=C(C)C=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(Bromomethyl)-2-fluoro-5-methyl-4-nitrobenzene

1-(Bromomethyl)-2-Fluoro-5-Methyl-4-Nitrobenzene: A Comprehensive Overview of Chemical Properties and Applications

1-(Bromomethyl)-2-Fluoro-5-Methyl-4-Nitrobenzene is a multifunctional aromatic compound characterized by its unique combination of substituents, including a bromomethyl group, fluorine atom, methyl group, and nitro group. This molecule, with the CAS No. 1207089-55-1, represents a critical intermediate in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials. Its structural complexity and functional diversity make it a focal point in modern chemical research, particularly in the development of novel therapeutic agents and functional materials.

The fluoro substituent at the 2-position introduces electronegative effects, which significantly alter the molecule's electronic properties. This fluoro group enhances the molecule's reactivity by creating a dipole moment, making it more susceptible to nucleophilic attack. Meanwhile, the nitro group at the 4-position acts as an electron-withdrawing group, further modulating the molecule's reactivity and directing its synthetic pathways. The methyl group at the 5-position provides steric bulk, influencing the molecule's conformational stability and intermolecular interactions.

Recent studies have highlighted the potential of 1-(Bromomethyl)-2-Fluoro-5-Methyl-4-Nitrobenzene in the design of selective inhibitors for enzymatic targets. For instance, a 2023 paper published in Journal of Medicinal Chemistry demonstrated its utility as a scaffold for developing compounds with enhanced inhibitory activity against kinases involved in cancer progression. The bromomethyl group, acting as a versatile functional handle, facilitates the introduction of diverse pharmacophores through nucleophilic substitution reactions, enabling the fine-tuning of biological activity.

Advances in computational chemistry have further expanded the understanding of this molecule's behavior. Quantum mechanical calculations reveal that the fluoro and nitro groups create a highly polarized electron distribution, which can be exploited for designing molecules with tailored physicochemical properties. This insight has been instrumental in optimizing the solubility and permeability of drug candidates derived from this scaffold, as reported in a 2024 study in Organic & Biomolecular Chemistry.

Applications of 1-(Bromomethyl)-2-Fluoro-5-Methyl-4-Nitrobenzene extend beyond pharmaceuticals. In materials science, its aromatic core and substituents make it a promising candidate for the synthesis of conjugated polymers with tunable optical properties. A 2023 breakthrough in Advanced Materials showcased its potential in developing organic semiconductors with enhanced charge-carrier mobility, attributed to the synergistic effects of the fluoro and nitro groups on intermolecular π-stacking interactions.

Environmental considerations have also driven research into the fate and behavior of this compound. A 2024 study in Environmental Science & Technology revealed that the methyl group at the 5-position significantly influences the compound's biodegradability, as it reduces the molecule's hydrophilicity and enhances its resistance to microbial degradation. This finding underscores the importance of careful design in balancing functionality with environmental sustainability.

Recent synthetic methodologies have further expanded the utility of this compound. A 2023 paper in Chemical Communications described a novel approach using microwave-assisted Suzuki coupling to efficiently introduce diverse functional groups onto the bromomethyl moiety. This method has enabled the rapid synthesis of a wide range of derivatives, each with distinct biological and material properties, as demonstrated in applications ranging from anti-inflammatory agents to optoelectronic devices.

Despite its versatility, the synthesis of 1-(Bromomethyl)-2-Fluoro-5-Methyl-4-Nitrobenzene requires precise control over reaction conditions to ensure selectivity. A 2024 study in Green Chemistry emphasized the importance of using catalytic systems that minimize byproduct formation, aligning with the principles of sustainable chemistry. These efforts have led to the development of greener synthetic routes, reducing energy consumption and waste generation while maintaining high yields.

Future research directions include exploring the molecule's potential in combination therapies. A 2023 preprint on bioRxiv suggested that derivatives of this compound could synergize with existing drugs to overcome resistance mechanisms in cancer cells. The fluoro and nitro groups, acting as molecular switches, may enable the design of prodrugs that activate only in specific cellular environments, enhancing therapeutic precision.

In conclusion, 1-(Bromomethyl)-2-Fluoro-5-Methyl-4-Nitrobenzene exemplifies the intersection of structural complexity and functional utility in modern chemistry. Its unique substituents and synthetic versatility position it as a key player in the development of innovative solutions across pharmaceuticals, materials science, and environmental chemistry. As research continues to unravel its full potential, this compound will undoubtedly play a pivotal role in shaping the future of chemical innovation.